Cas no 482-85-9 (Yohimban-16-carboxylicacid, 11,17-dimethoxy-18-[(3,4,5-trimethoxybenzoyl)oxy]-, methyl ester, (16b,17a,18b,20a)-)

Yohimban-16-carboxylicacid, 11,17-dimethoxy-18-[(3,4,5-trimethoxybenzoyl)oxy]-, methyl ester, (16b,17a,18b,20a)- Properties

Names and Identifiers

• Yohimban-16-carboxylicacid, 11,17-dimethoxy-18-[(3,4,5-trimethoxybenzoyl)oxy]-, methyl ester, (16b,17a,18b,20a)-
• 3-Epireserpine
• 3-ISORESERPINE
• (-)-3-isoreserpine
• (-)-ISORESERPINE
• 11,17-dimethoxy-18-(3,4,5-trimethoxy-benzoyloxy)-yohimbane-16-carboxylic acid meth
• 20alpha-Yohimban-16beta-carboxylic acid, 18beta-hydroxy-11,17alpha-dimethoxy-, methyl ester, 3,4,5-trimethoxybenzoate (ester) (8ci)
• Isoreserpin
• Isoreserpine
• Nsc 80138
• Yohimban-16-carboxylic acid, 11,17-dimethoxy-18-((3,4,5-trimethoxybenzoyl)oxy)-, methyl ester, (16beta,17alpha,18beta,20alpha)- (9ci)
• KBio2_005480
• 482-85-9
• 20alpha-Yohimban-16beta-carboxylic acid, 18beta-hydroxy-11,17alpha-dimethoxy-, methyl ester, 3,4,5-trimethoxybenzoate (ester)
• BSPBio_002712
• KBio2_002912
• KBio1_000200
• CCG-39604
• DivK1c_000200
• AKOS040752126
• KBioSS_000344
• Yohimban-16-carboxylic acid, 11,17-dimethoxy-18-((3,4,5-trimethoxybenzoyl)oxy)-, methyl ester, (16beta,17alpha,18beta,20alpha)-
• methyl (1S,15S,17R,18R,19S,20S)-6,18-dimethoxy-17-(3,4,5-trimethoxybenzoyl)oxy-1,3,11,12,14,15,16,17,18,19,20,21-dodecahydroyohimban-19-carboxylate
• SMP1_000292
• Spectrum_000004
• BCBcMAP01_000242
• NINDS_000200
• Spectrum3_001236
• HMS500J22
• DTXSID50858952
• R0007
• EN300-19736137
• SPECTRUM300534
• SPBio_001639
• KBio2_000344
• Spectrum2_001770
• BRD-K37080523-001-01-0
• CHEBI:92652
• Spectrum5_000924
• CHEMBL388848
• Q27164362
• NSC80138
• KBio3_002212
• (1S,15S,17R,18R,19S,20S)-6,18-dimethoxy-17-[oxo-(3,4,5-trimethoxyphenyl)methoxy]-1,3,11,12,14,15,16,17,18,19,20,21-dodecahydroyohimban-19-carboxylic acid methyl ester
• SCHEMBL731599
• methyl (1S,15S,17R,18R,19S,20S)-6,18-dimethoxy-17-(3,4,5-trimethoxybenzoyloxy)-3,13-diazapentacyclo[11.8.0.0^{2,10}.0^{4,9}.0^{15,20}]henicosa-2(10),4(9),5,7-tetraene-19-carboxylate
• methyl dimethoxy-(3,4,5-trimethoxybenzoyl)oxy-[?]carboxylate
• IDI1_000200
• +Expand

• MDL： MFCD00075371
• InChIKey： QEVHRUUCFGRFIF-VPHNHGCZSA-N
• Inchi： InChI=1S/C33H40N2O9/c1-38-19-7-8-20-21-9-10-35-16-18-13-27(44-32(36)17-11-25(39-2)30(41-4)26(12-17)40-3)31(42-5)28(33(37)43-6)22(18)15-24(35)29(21)34-23(20)14-19/h7-8,11-12,14,18,22,24,27-28,31,34H,9-10,13,15-16H2,1-6H3/t18-,22+,24+,27-,28+,31+/m1/s1
• SMILES： COC1=CC2=C(C=C1)C3=C([C@@H]4C[C@H]5[C@H](C[C@H]([C@@H]([C@H]5C(=O)OC)OC)OC(=O)C6=CC(=C(C(=C6)OC)OC)OC)CN4CC3)N2

Computed Properties

• Exact Mass: 608.27300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Rotatable Bond Count: 10
• Monoisotopic Mass: 608.273
• Heavy Atom Count: 44
• Complexity: 1000
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4
• Surface Charge: 0
• Topological Polar Surface Area: 118

Experimental Properties

• LogP: 4.10900
• PSA: 117.78000
• Refractive Index: 1.619
• Boiling Point: 700.1°Cat760mmHg
• Melting Point: 148-155 °C(lit.)
• Flash Point: 377.2°C
• Color/Form: Solid powder
• Density: 1.32